2-(4-Phenyl-4-hydroxypiperidinomethyl)-6,7-dimethoxy-1-tetralone hydrochloride

• Molecular Formula: C24H30ClNO4
• Molecular Weight: 431.9 g/mol
• IUPAC Name: 2-[(4-hydroxy-4-phenylpiperidin-1-yl)methyl]-6,7-dimethoxy-3,4-dihydro-2H-naphthalen-1-one;hydrochloride
• InChI: InChI=1S/C24H29NO4.ClH/c1-28-21-14-17-8-9-18(23(26)20(17)15-22(21)29-2)16-25-12-10-24(27,11-13-25)19-6-4-3-5-7-19;/h3-7,14-15,18,27H,8-13,16H2,1-2H3;1H
• InChI Key: ASYQUOQVACFLAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)CCC(C2=O)CN3CCC(CC3)(C4=CC=CC=C4)O)OC.Cl

Description

EMD-30533 is a compound that has been studied for its structural and functional properties. It is known for its role in the cryo-electron microscopy (cryo-EM) structure of a pre-catalytic group II intron . This compound is significant in the field of structural biology and has been used to understand the positioning of exon and protein in a pre-catalytic group II intron ribonucleoprotein complex .

Chemical Reactions Analysis

EMD-30533 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons from the compound, often facilitated by oxidizing agents.

Reduction: This reaction involves the gain of electrons, typically facilitated by reducing agents.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

EMD-30533 has several scientific research applications, including:

Structural Biology: It is used in cryo-electron microscopy to study the structure of complex biological molecules.

Biochemistry: It helps in understanding the biochemical pathways and interactions of group II introns.

Medicine: Potential applications in understanding genetic diseases and developing therapeutic interventions.

Industry: Used in the development of biochemical assays and diagnostic tools.

Mechanism of Action

The mechanism of action of EMD-30533 involves its interaction with group II introns. It helps in the positioning of exon and protein in a pre-catalytic group II intron ribonucleoprotein complex, priming it for splicing . This interaction is crucial for understanding the molecular targets and pathways involved in the splicing process.

Comparison with Similar Compounds

EMD-30533 can be compared with other compounds used in structural biology and cryo-electron microscopy. Similar compounds include:

GSK1016790A: A potent and selective agonist of Transient Receptor Potential Vanilloid 4 Channel, used in enhancing calcium flux in various cells.

4-α-PDD: Another compound used in activating TRPV4 channels, though less potent than GSK1016790A.

EMD-30533 is unique in its specific application to the study of group II introns and its role in cryo-electron microscopy, making it a valuable tool in structural biology .